Cas no 2105233-29-0 (2-(2-methyl-1,3-thiazol-5-yl)propanenitrile)
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile
- 2105233-29-0
- EN300-1745250
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- Inchi: 1S/C7H8N2S/c1-5(3-8)7-4-9-6(2)10-7/h4-5H,1-2H3
- InChI Key: IDZHZIJHKYAUBE-UHFFFAOYSA-N
- SMILES: S1C(C)=NC=C1C(C#N)C
Computed Properties
- Exact Mass: 152.04081944g/mol
- Monoisotopic Mass: 152.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.9Ų
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1745250-0.05g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 0.05g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-0.1g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 0.1g |
$1106.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-0.25g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 0.25g |
$1156.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-0.5g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 0.5g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-1.0g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 1g |
$1256.0 | 2023-06-03 | ||
| Enamine | EN300-1745250-2.5g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 2.5g |
$2464.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-5.0g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 5g |
$3645.0 | 2023-06-03 | ||
| Enamine | EN300-1745250-10.0g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 10g |
$5405.0 | 2023-06-03 | ||
| Enamine | EN300-1745250-1g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 1g |
$1256.0 | 2023-09-20 | ||
| Enamine | EN300-1745250-5g |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile |
2105233-29-0 | 5g |
$3645.0 | 2023-09-20 |
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile
Introduction to 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile (CAS No. 2105233-29-0)
2-(2-methyl-1,3-thiazol-5-yl)propanenitrile (CAS No. 2105233-29-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The unique structural features of 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile make it an intriguing candidate for various biological and chemical studies.
The chemical structure of 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile consists of a propanenitrile moiety attached to a 2-methyl-1,3-thiazole ring. The presence of the nitrile group imparts significant reactivity and functional versatility to the molecule, making it suitable for a wide range of synthetic transformations. Additionally, the thiazole ring is known for its bioactive properties, which have been extensively studied in the context of drug discovery and development.
Recent research has highlighted the potential of 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile in various therapeutic areas. For instance, studies have shown that compounds with similar thiazole scaffolds exhibit potent antimicrobial and antifungal activities. These findings suggest that 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile could be further explored as a lead compound for the development of novel antibiotics or antifungal agents.
In the field of cancer research, thiazole derivatives have been investigated for their anticancer properties. Some studies have demonstrated that certain thiazole-containing compounds can inhibit the growth of cancer cells by targeting specific signaling pathways or inducing apoptosis. While more research is needed to fully understand the mechanisms involved, these preliminary results indicate that 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile may have potential as an anticancer agent.
Beyond its biological applications, 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile has also shown promise in materials science and chemical synthesis. The unique electronic properties of the thiazole ring make it an attractive building block for the design of functional materials with specific optical or electronic properties. Additionally, the nitrile group can be readily converted into other functional groups through various chemical reactions, making 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile a versatile intermediate in organic synthesis.
The synthesis of 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile typically involves multistep processes that include the formation of the thiazole ring and subsequent functionalization steps. One common approach involves the reaction of 2-bromopropanenitrile with 4-methylthiophene followed by cyclization to form the desired product. Advances in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its broader application in research and development.
In conclusion, 2-(2-methyl-1,3-thiazol-5-yl)propanenitrile (CAS No. 2105233-29-0) is a promising compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and bioactive properties make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new and exciting applications for this compound will be discovered.
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